Cas no 130064-86-7 (3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel-)
130064-86-7 structure
Product Name:3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel-
CAS No:130064-86-7
MF:C7H12N2O2
MW:156.182381629944
CID:102796
PubChem ID:45086062
Update Time:2025-04-18
3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel-
- 3-Pyrazolidinone, 2-acetyl-4,5-dimethyl-, trans- (9CI)
- 130064-86-7
- (4R,5R)-2-Acetyl-4,5-dimethylpyrazolidin-3-one
-
- Inchi: 1S/C7H12N2O2/c1-4-5(2)8-9(6(3)10)7(4)11/h4-5,8H,1-3H3/t4-,5-/m1/s1
- InChI Key: FHVFFEDVJJBSHC-RFZPGFLSSA-N
- SMILES: O=C1[C@H](C)[C@@H](C)NN1C(C)=O
Computed Properties
- Exact Mass: 156.08996
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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